Cas no 2679808-62-7 ((3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2679808-62-7
• MF: C₁₄H₁₄BrNO₄
• MW: 340.169263362885
• CID: 5620182
• PubChem ID: 165940673
• Update Time: 2025-08-05

(3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679808-62-7
• EN300-28296964
• (3S)-7-bromo-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C14H14BrNO4/c1-2-5-20-14(19)16-8-10-6-11(15)4-3-9(10)7-12(16)13(17)18/h2-4,6,12H,1,5,7-8H2,(H,17,18)/t12-/m0/s1
• InChI Key： QCJBJPSWFDQYRN-LBPRGKRZSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C(=O)OCC=C)[C@H](C(=O)O)C2

Computed Properties

• Exact Mass: 339.01062g/mol
• Monoisotopic Mass: 339.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

(3S)-7-Bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2679808-62-7, known as (3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in drug discovery.

Structurally, this compound features a tetrahydroisoquinoline backbone with a bromine substituent at the 7-position and a propenoyloxy group attached to the 2-position of the isoquinoline ring. The stereochemistry at the 3-position is specified as (S), which plays a crucial role in determining its pharmacokinetic properties and biological activity. The presence of the propenoyloxy group introduces additional functional diversity, potentially enhancing its ability to interact with various biological targets.

Recent studies have explored the synthesis of this compound using a combination of palladium-catalyzed cross-coupling reactions and stereoselective methodologies. These advancements have not only improved the yield and purity of the compound but also provided insights into the optimization of its physicochemical properties for better bioavailability. For instance, researchers have reported that subtle modifications to the substituents on the isoquinoline ring can significantly alter its solubility and permeability, making it more amenable for oral administration.

In terms of biological activity, (3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has shown promising results in preclinical models of neurodegenerative diseases. Specifically, it has been demonstrated to inhibit key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Furthermore, its ability to cross the blood-brain barrier has been validated in animal studies, suggesting its potential as a lead compound for developing treatments targeting central nervous system disorders.

Another area of active research involves the evaluation of this compound's anti-inflammatory properties. Studies have shown that it exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling pathways. This dual inhibitory activity against COX-1 and COX-2 suggests that it could serve as a novel candidate for treating inflammatory conditions such as arthritis without causing severe gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis and characterization of this compound have also contributed to our understanding of stereochemical control in complex molecule construction. Researchers have employed advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to confirm its stereochemistry and purity. These findings underscore the importance of rigorous analytical methods in ensuring the quality and consistency of pharmaceutical compounds.

In conclusion, (3S)-7-bromo-2-(prop-2-en-1-yloxy)carbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential across multiple disease areas, this compound holds great promise for future drug development efforts.